Cas no 26762-29-8 (STYRENE MALEIC ANHYDRIDE COPOLYMER)

• Product Name: STYRENE MALEIC ANHYDRIDE COPOLYMER
• CAS No: 26762-29-8
• MF: C₂₁H₂₂O₃
• MW: 322.397586345673
• CID: 254020
• PubChem ID: 168599
• Update Time: 2025-07-02

STYRENE MALEIC ANHYDRIDE COPOLYMER Chemical and Physical Properties

Names and Identifiers

• STYRENE MALEIC ANHYDRIDE COPOLYMER
• 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOIC ACID
• Poly(styrene-co-maleic anhydride),cumene terminated
• Poly(styrene-co-maleic anhydride), cumene terminated
• SCHEMBL3395014
• AKOS015915900
• 26762-29-8
• CUMENE; MALEIC ANHYDRIDE; STYRENE
• 2,5-Furandione, telomer with ethenylbenzene and (1-methylethyl)benzene
• cumene;furan-2, 5-dione;styrene
• QQNZOECCMADQHL-UHFFFAOYSA-N
• Poly(styrene-co-maleic anhydride)

• Inchi： 1S/C9H12.C8H8.C4H2O3/c1-8(2)9-6-4-3-5-7-9;1-2-8-6-4-3-5-7-8;5-3-1-2-4(6)7-3/h3-8H,1-2H3;2-7H,1H2;1-2H
• InChI Key： QQNZOECCMADQHL-UHFFFAOYSA-N
• SMILES： O1C(C=CC1=O)=O.C(C)(C)C1C=CC=CC=1.C1(C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 322.15700
• Monoisotopic Mass: 322.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.27 g/mL at 25 °C(lit.)
• Boiling Point: 152.4°Cat760mmHg
• Flash Point: 31.1°C
• Refractive Index: n20/D 1.581
• Solubility: ketones, ethers and alkali: soluble
• PSA: 43.37000
• LogP: 4.76560
• Solubility: Soluble in water

STYRENE MALEIC ANHYDRIDE COPOLYMER Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：ON4240000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on STYRENE MALEIC ANHYDRIDE COPOLYMER

STYRENE MALEIC ANHYDRIDE COPOLYMER (CAS No. 26762-29-8): A Versatile Polymer for Modern Applications

Styrene Maleic Anhydride Copolymer (SMA), with the CAS No. 26762-29-8, is a high-performance synthetic polymer renowned for its unique chemical properties and broad industrial applications. This copolymer, formed by the polymerization of styrene and maleic anhydride, exhibits exceptional thermal stability, adhesion, and compatibility with other materials, making it a preferred choice in sectors ranging from automotive to electronics. In recent years, the demand for SMA copolymer has surged due to its eco-friendly potential and adaptability in advanced material science.

The Styrene Maleic Anhydride Copolymer stands out for its ability to modify surface properties, enhance mechanical strength, and improve solubility in various solvents. Researchers and manufacturers are increasingly exploring its use in sustainable packaging, water treatment, and biomedical applications, aligning with global trends toward green chemistry. Keywords like "SMA copolymer uses", "Styrene Maleic Anhydride properties", and "CAS 26762-29-8 applications" frequently appear in search queries, reflecting growing interest in its multifunctional capabilities.

One of the most discussed topics in polymer science is the role of SMA in nanotechnology and composite materials. Its anhydride groups enable covalent bonding with other polymers or fillers, creating hybrid materials with tailored properties. For instance, SMA-based nanocomposites are gaining traction in lightweight automotive parts and high-performance coatings, addressing the need for fuel efficiency and durability. Searches for "SMA copolymer in composites" or "maleic anhydride polymers in nanotechnology" highlight this trend.

Another hot topic is the biodegradability and recyclability of synthetic polymers. While Styrene Maleic Anhydride Copolymer is not inherently biodegradable, its compatibility with bio-based additives opens doors for greener formulations. Innovations like SMA-modified starch blends or SMA in recyclable adhesives are being tested to reduce environmental impact. Questions such as "Is SMA copolymer eco-friendly?" or "Styrene Maleic Anhydride recycling methods" are increasingly common in academic and industrial forums.

In the electronics industry, SMA (CAS 26762-29-8) is valued for its dielectric properties and thermal resistance. It serves as a key component in printed circuit boards (PCBs), encapsulation materials, and flexible displays, where stability under high temperatures is critical. The rise of 5G technology and IoT devices has further amplified demand for high-performance polymers like SMA, as seen in search trends for "SMA in electronics" or "thermal-resistant polymers for PCBs."

The pharmaceutical and cosmetic sectors also leverage Styrene Maleic Anhydride Copolymer for its film-forming and emulsifying abilities. In drug delivery systems, SMA-based nanocarriers improve the solubility of poorly water-soluble drugs, a topic often searched as "SMA copolymer in drug delivery." Similarly, in cosmetics, SMA enhances the texture and longevity of formulations, prompting queries like "Styrene Maleic Anhydride in skincare."

From a manufacturing perspective, the processability of SMA copolymer is a significant advantage. It can be extruded, injection-molded, or solution-cast, accommodating diverse production needs. Recent advancements in 3D printing materials have also explored SMA-based filaments for high-detail prototypes, tying into popular searches like "SMA for additive manufacturing."

In summary, Styrene Maleic Anhydride Copolymer (CAS No. 26762-29-8) is a dynamic material bridging innovation and practicality. Its applications span sustainability, advanced materials, and cutting-edge technologies, making it a focal point for R&D. As industries prioritize performance and environmental responsibility, SMA continues to evolve, answering pressing questions like "How to optimize SMA copolymer performance?" or "Future trends in maleic anhydride polymers."